Cas no 102787-23-5 (1-Piperazinemethanamine,N-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4-methyl-a-(nitromethylene)-)

1-Piperazinemethanamine,N-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4-methyl-a-(nitromethylene)- structure
102787-23-5 structure
Product Name:1-Piperazinemethanamine,N-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4-methyl-a-(nitromethylene)-
CAS No:102787-23-5
MF:C17H29N5O3S
MW:383.508862257004
CID:229315
PubChem ID:20234085
Update Time:2025-04-19

1-Piperazinemethanamine,N-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4-methyl-a-(nitromethylene)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinemethanamine,N-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-4-methyl-a-(nitromethylene)-
    • (E)-N-[2-[[5-[(dimethylamino)methyl]furan-2-yl]methylsulfanyl]ethyl]-1-(4-methylpiperazin-1-yl)-2-nitroethenamine
    • 1-Piperazinemethanamine, N-(2-(((5-((dimethylamino)methyl)-2-furanyl)methyl)thio)ethyl)-4-methyl-alpha-(nitromethylene)-
    • 102787-23-5
    • Methylpiperazino-ranitidine
    • Inchi: 1S/C17H29N5O3S/c1-19(2)12-15-4-5-16(25-15)14-26-11-6-18-17(13-22(23)24)21-9-7-20(3)8-10-21/h4-5,13,18H,6-12,14H2,1-3H3/b17-13+
    • InChI Key: LBKISORLSHHLLV-GHRIWEEISA-N
    • SMILES: S(CC1=CC=C(CN(C)C)O1)CCN/C(=C\[N+](=O)[O-])/N1CCN(C)CC1

Computed Properties

  • Exact Mass: 383.199111g/mol
  • Monoisotopic Mass: 383.199111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 383.5g/mol
  • XLogP3: 0.2
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 106.01000
  • LogP: 2.27690
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